Cas no 1533519-96-8 (2-5-Bromo-4-(4-propyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid)

• Product Name: 2-5-Bromo-4-(4-propyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid
• CAS No: 1533519-96-8
• MF: C₁₇H₁₆BrN₃O₂S
• MW: 406.296841621399
• CID: 4557484
• Update Time: 2025-06-09

2-5-Bromo-4-(4-propyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid Chemical and Physical Properties

Names and Identifiers

• Lesinurad Impurity 3
• Lesinurad Impurity K
• Acetic acid, 2-[[5-bromo-4-(4-propyl-1-naphthalenyl)-4H-1,2,4-triazol-3-yl]thio]-
• 2-((5-bromo-4-(4-propylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetic acid
• Lesinurad Impurity 4/ 2-[[5-Bromo-4-(4-propylnaphthalen-1-yl)-4H-1,2,4-triazol-3-yl]thio]acetic acid
• 2-5-Bromo-4-(4-propyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid

• Inchi： 1S/C17H16BrN3O2S/c1-2-5-11-8-9-14(13-7-4-3-6-12(11)13)21-16(18)19-20-17(21)24-10-15(22)23/h3-4,6-9H,2,5,10H2,1H3,(H,22,23)
• InChI Key： LEYOZDSJDRGGGV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1N(C2=C3C(C=CC=C3)=C(CCC)C=C2)C(Br)=NN=1

Experimental Properties

• Color/Form: No data available
• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 619.8±65.0 °C at 760 mmHg
• Flash Point: 328.6±34.3 °C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

2-5-Bromo-4-(4-propyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-5-Bromo-4-(4-propyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid

Recent Advances in the Study of 2-5-Bromo-4-(4-propyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid (CAS: 1533519-96-8)

The compound 2-5-Bromo-4-(4-propyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid (CAS: 1533519-96-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the bromo-substituted triazole moiety and the naphthalene ring system contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interaction with key biological targets, providing valuable insights into its mechanism of action.

In vitro and in vivo studies have demonstrated promising results, with 2-5-Bromo-4-(4-propyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid exhibiting significant anti-inflammatory and anti-proliferative effects. For instance, a recent study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibited the activity of cyclooxygenase-2 (COX-2) and reduced tumor growth in murine models. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer therapies.

Further investigations into the pharmacokinetic properties of the compound have revealed favorable absorption and distribution profiles, although challenges related to metabolic stability and bioavailability remain to be addressed. Researchers are currently exploring structural modifications and formulation strategies to optimize these properties. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound into preclinical development stages.

In conclusion, 2-5-Bromo-4-(4-propyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid represents a promising candidate for therapeutic intervention in various diseases. Continued research efforts are expected to further elucidate its potential and pave the way for clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in the field of chemical biology and medicine.